Cas no 1804514-30-4 (3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid
• CAS No: 1804514-30-4
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4854492
• Update Time: 2025-06-13

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H5F2IN2O2/c8-5(9)2-1-12-6(10)4(11)3(2)7(13)14/h1,5H,11H2,(H,13,14)
• InChI Key： GJWUOIGXPQDUMN-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)O)=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid

Comprehensive Overview of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1804514-30-4)

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1804514-30-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and iodo substituents, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid features a pyridine core functionalized with an amino group, a carboxylic acid, and halogenated moieties. These functional groups make it a versatile intermediate for synthesizing bioactive molecules. For instance, the difluoromethyl group is known to improve metabolic stability in drug candidates, a hot topic in medicinal chemistry discussions. Meanwhile, the iodo substituent offers opportunities for cross-coupling reactions, a technique widely explored in organocatalysis and material science.

In recent years, the demand for fluorinated compounds like 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid has surged due to their applications in PET imaging and targeted therapies. Fluorine's electronegativity and small atomic radius contribute to enhanced binding affinity in drug-receptor interactions, a subject frequently searched in AI-driven drug design platforms. Additionally, agrochemical industries leverage such compounds to develop next-generation pesticides with lower environmental impact, addressing global concerns about food security and sustainable farming.

From a synthetic perspective, CAS No. 1804514-30-4 is often utilized in multistep organic synthesis protocols. Its carboxylic acid functionality allows for easy derivatization into esters or amides, while the amino group enables condensation reactions. These properties are critical for designing small-molecule inhibitors and ligands, topics trending in biotechnology forums. Moreover, its stability under various pH conditions makes it suitable for high-throughput screening assays, a key focus area in pharmaceutical R&D.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike traditional halogenated compounds, difluoromethyl-containing derivatives like 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid often exhibit improved biodegradability, aligning with green chemistry principles. This aspect resonates with industries striving to meet REACH and EPA guidelines, frequently searched terms in regulatory compliance databases.

In conclusion, 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1804514-30-4) represents a cutting-edge compound with multifaceted applications. Its structural features cater to the evolving needs of drug development, agrochemical innovation, and materials engineering, making it a subject of ongoing research and commercial interest. As industries prioritize sustainability and efficiency, this compound is poised to remain a cornerstone in advanced chemical synthesis.